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Compound of Interest

Compound Name: N,N'-Dimethylthiourea

Cat. No.: B139369

An In-depth Technical Guide to N,N'-
Dimethylthiourea

This technical guide provides a comprehensive overview of N,N'-Dimethylthiourea (DMTU), a
versatile organosulfur compound. It is intended for researchers, scientists, and professionals in
drug development, offering detailed information on its molecular structure, properties,
synthesis, and key applications, particularly its role as a potent antioxidant.

Molecular Formula and Structure

N,N'-Dimethylthiourea, also known as 1,3-dimethylthiourea, is a symmetrical dialkyl-
substituted thiourea. Its fundamental chemical identity is defined by its molecular formula and
structure.

Molecular Formula: CsHsN2S[1][2][3][4][5]

Chemical Structure: The structure consists of a central thiocarbonyl group (C=S) bonded to two
methylamino groups (-NHCHs).

o |[UPAC Name: 1,3-dimethylthiourea[2]
e SMILES: CNC(=S)NC[2]

e INChI: INChI=1S/C3H8N2S/c1-4-3(6)5-2/h1-2H3,(H2,4,5,6)[2]
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e CAS Number: 534-13-4[1]

Physicochemical and Spectroscopic Properties

The physical and spectroscopic data for N,N'-Dimethylthiourea are crucial for its identification,
characterization, and application in experimental settings.

Physicochemical Data

The key physicochemical properties of N,N'-Dimethylthiourea are summarized in the table

below.
Property Value References
Molecular Weight 104.18 g/mol [1][2]13]

Colorless to white crystals or
Appearance _ [61[7]
crystalline powder

Melting Point 61-63 °C [41[8]
- , 155 °C at 1 hPa (0.7501
Boiling Point [3][4]
mmHg)

1000 g/L in water

Solubility (experimental); Soluble in [11197[10]
DMSO
pKa 14.98 + 0.70 (Predicted) [10]

Spectroscopic Data

Spectroscopic analysis is essential for confirming the structure and purity of N,N'-
Dimethylthiourea.
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Technique Key Features and Peaks References

Characteristic absorption
bands for N-H, C-H, C=S, and
C-N bonds. The spectrum
FT-IR (KBr Pellet) displays vibrations [1114]
corresponding to the specific
functional groups within the

molecule.

- ~2.9 ppm (Doublet):
Corresponds to the protons of
the two methyl (-CHs) groups. -
1H NMR ~7.3 ppm (Broad [1][11]
Singlet/Triplet): Attributed to
the protons of the two N-H

groups.

The deshielding of the C=S
carbon is a characteristic

13C NMR _ [1][4]
feature of thiourea

compounds.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of N,N'-Dimethylthiourea are
provided below. These protocols are based on established chemical literature.

Synthesis of N,N'-Dimethylthiourea

A common and effective method for synthesizing N,N'-Dimethylthiourea involves the reaction
of methyl isothiocyanate with methylamine.[1] This procedure is adapted from a general
method for preparing alkyl thioureas.

Materials and Equipment:

o Methyl isothiocyanate
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e Aqueous solution of methylamine
e 500-mL three-necked flask

e Mechanical stirrer

e Reflux condenser

e Dropping funnel

o Water bath

e Ice bath

« Filtration apparatus

» Activated carbon (e.g., Norit)
Procedure:

o Set up the 500-mL three-necked flask with a stirrer, reflux condenser, and dropping funnel.

e Place an equivalent amount of methylamine solution into the flask in place of the ammonium
hydroxide used for unsubstituted thiourea synthesis.

» With continuous stirring, add methyl isothiocyanate dropwise from the dropping funnel over a
period of approximately 1 hour. The reaction may be slow to start but can become vigorous;
maintain a steady rate of addition.

 After the addition is complete, remove the condenser and gently heat the solution on a water
bath for 30 minutes to remove any excess volatile reactants.

e Add a small amount of activated carbon to the solution, bring it to a boil, and filter it while hot
to remove the carbon and any impurities.

o Cool the filtrate in an ice bath to induce crystallization. N,N'-Dimethylthiourea will
precipitate as a colorless solid.
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o Collect the crystals by filtration and wash them with several portions of ice-cold water.

e A second crop of crystals can be obtained by concentrating the mother liquor and repeating
the cooling and filtration process.

e Dry the combined crystalline products. For further purification, recrystallization from boiling
anhydrous ethanol can be performed.

Analytical Characterization

The identity and purity of the synthesized N,N'-Dimethylthiourea can be confirmed using
standard analytical techniques.

» High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method can be
developed for the separation and quantification of N,N'-Dimethylthiourea. A typical setup
might involve a C18 column with a mobile phase of water and acetonitrile, with UV detection
at approximately 200 nm.[8]

o Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to determine the
purity of the compound and confirm its molecular weight by analyzing its mass spectrum.[2]

Applications in Research and Drug Development

N,N'-Dimethylthiourea is a valuable tool in various scientific fields due to its chemical
properties.

» Reactive Oxygen Species (ROS) Scavenger: One of its most well-documented roles is as a
potent scavenger of reactive oxygen species, particularly hydroxyl radicals (¢*OH) and
hydrogen peroxide (H20:2).[1][12][13] This makes it an invaluable compound for studying
oxidative stress in biological systems.[1][12]

o Organic Synthesis: It serves as a precursor and reagent in the synthesis of various N-acyl-
substituted compounds, including amidines, ureas, and other thiourea derivatives.[1]

o Coordination Chemistry: The presence of sulfur and nitrogen atoms makes N,N'-
Dimethylthiourea an excellent ligand for coordinating with metal ions, leading to the
formation of novel coordination complexes.[1]
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Visualized Workflows and Pathways

The following diagrams, created using the DOT language, illustrate key processes involving
N,N'-Dimethylthiourea.
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Caption: Synthesis workflow for N,N'-Dimethylthiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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